Cas no 52424-43-8 (3-Pyrrolidineethanol, 3-(4-fluorophenyl)-)

3-Pyrrolidineethanol, 3-(4-fluorophenyl)- is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrrolidine core with a 4-fluorophenyl substituent, offering unique electronic and steric properties for ligand design and medicinal chemistry. The presence of the fluorine atom enhances metabolic stability and binding affinity in bioactive molecules. This compound serves as a versatile intermediate for synthesizing more complex structures, particularly in the development of receptor-targeted therapeutics. Its well-defined chemical properties make it suitable for use in structure-activity relationship (SAR) studies and as a building block for novel biologically active compounds.
3-Pyrrolidineethanol, 3-(4-fluorophenyl)- structure
52424-43-8 structure
Product Name:3-Pyrrolidineethanol, 3-(4-fluorophenyl)-
CAS No:52424-43-8
MF:C12H16FNO
MW:209.25994682312
CID:4019950
Update Time:2026-04-17

3-Pyrrolidineethanol, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidineethanol, 3-(4-fluorophenyl)-

3-Pyrrolidineethanol, 3-(4-fluorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6233857-1.0g
2-[3-(4-fluorophenyl)pyrrolidin-3-yl]ethan-1-ol
52424-43-8 95%
1.0g
$1101.0 2023-01-07
Enamine
EN300-6233857-2.5g
2-[3-(4-fluorophenyl)pyrrolidin-3-yl]ethan-1-ol
52424-43-8 95%
2.5g
$2280.0 2023-01-07
Enamine
EN300-6233857-5.0g
2-[3-(4-fluorophenyl)pyrrolidin-3-yl]ethan-1-ol
52424-43-8 95%
5.0g
$2890.0 2023-01-07
Enamine
EN300-6233857-10.0g
2-[3-(4-fluorophenyl)pyrrolidin-3-yl]ethan-1-ol
52424-43-8 95%
10.0g
$3633.0 2023-01-07

Additional information on 3-Pyrrolidineethanol, 3-(4-fluorophenyl)-

Comprehensive Overview of 3-Pyrrolidineethanol, 3-(4-fluorophenyl)- (CAS No. 52424-43-8)

3-Pyrrolidineethanol, 3-(4-fluorophenyl)- (CAS No. 52424-43-8) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-ethanol backbone and 4-fluorophenyl substituent, has garnered attention due to its potential role in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for bioactive molecules, particularly in the development of CNS-targeting agents and GPCR modulators, aligning with current trends in precision medicine.

The structural features of 3-Pyrrolidineethanol, 3-(4-fluorophenyl)- make it a versatile intermediate. The fluorine atom enhances metabolic stability and binding affinity, a property highly valued in modern medicinal chemistry. Recent studies highlight its relevance in designing neuroprotective compounds, coinciding with growing public interest in neurodegenerative disease treatments—a frequently searched topic in healthcare forums. Its ethanolamine moiety further allows derivatization for solubility optimization, addressing formulation challenges often discussed in drug delivery research.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and fluorine chemistry, two fields dominating academic publications. Laboratories employ it to investigate stereoselective synthesis methods, reflecting the pharmaceutical industry's demand for chiral purity. Notably, its logP and hydrogen bonding capacity—parameters frequently queried in chemical databases—make it a model compound for ADMET prediction studies, bridging computational and experimental approaches.

Industrial applications of CAS 52424-43-8 extend to liquid crystal development, where its rigid-rod structure and polar group contribute to mesophase stability. This aligns with market trends toward advanced display technologies, a hot topic in materials science. Quality control protocols emphasize HPLC purity and residual solvent analysis, meeting stringent regulatory standards—a concern frequently raised in GMP manufacturing discussions.

Environmental and safety profiles of 3-(4-fluorophenyl)pyrrolidineethanol adhere to green chemistry principles, with biodegradability studies showing promising results. This addresses sustainability questions increasingly searched by ethical sourcing teams. Storage recommendations highlight stability under nitrogen atmosphere, a detail crucial for laboratory handling procedures documented in SOP databases.

Ongoing research explores the compound's potential in PET radioligand development, leveraging the fluorine-18 isotope for neuroimaging—a cutting-edge application matching searches for "molecular imaging probes." Patent analyses reveal its inclusion in kinase inhibitor portfolios, reflecting the oncology focus dominating pharmaceutical pipelines. These multidisciplinary applications position 52424-43-8 as a compound of continuing scientific interest.

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